4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C25H20N4O2/c1-3-17-12-14-18(15-13-17)23-26-24(31-28-23)22-19-9-5-6-10-20(19)25(30)29(27-22)21-11-7-4-8-16(21)2/h4-15H,3H2,1-2H3
• InChI Key: SARPORDFUHJOEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=CC=C5C
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 1291838-55-5

Description

4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C25H20N4O2 and its molecular weight is 408.461. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have focused on synthesizing derivatives of phthalazinone and evaluating their antimicrobial and antifungal properties. These studies have shown that various derivatives exhibit significant activity against a range of bacterial and fungal strains. For example, the synthesis of 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-2,4,6-trimethylphenyl-1(2H)-oxo-phthalazine derivatives has been reported, with the compounds synthesized showing notable antimicrobial activity (El-Hashash et al., 2012). Similarly, the synthesis of new 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives demonstrated antimicrobial activity against various bacteria and fungi strains (Sridhara et al., 2010).

Anticancer Activities

In the realm of anticancer research, derivatives of the specified chemical compound have been synthesized and evaluated for their potential anticancer activities. A notable study in this area reported the design, synthesis, and anticancer evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, where most of the tested compounds exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Other Biological Activities

Research has also explored the synthesis of novel series of phthalazine derivatives with evaluations for their antimicrobial, antifungal, and potentially anticonvulsant activities. For instance, the synthesis of new oxadiazol-phthalazinone derivatives with anti-proliferative activity has been documented, highlighting the potential of these compounds in inducing apoptosis and inhibiting key enzymes involved in cancer cell proliferation (Hekal et al., 2020).